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Compound of Interest

Compound Name: (Z)-Methyl icos-11-enoate

Cat. No.: B157279 Get Quote

Essential Safety and Handling Guide for (Z)-Methyl
icos-11-enoate
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with (Z)-Methyl icos-11-
enoate (CAS No. 2390-09-2). The following procedures are designed to ensure safe laboratory

operations and proper logistical management of this biochemical reagent.

Hazard Identification and Classification
(Z)-Methyl icos-11-enoate is not classified as a hazardous substance according to the OSHA

2012 Hazard Communication Standard (29 CFR 1910.1200).[1][2] It also does not meet the

criteria for GHS hazard classification.[3] However, adherence to standard laboratory safety

protocols is essential to minimize any potential risks. The material is a combustible liquid and

may pose a slight fire hazard when exposed to heat or flame.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Z)-Methyl icos-11-enoate is

provided in the table below.
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Property Value

Synonyms Methyl cis-11-eicosenoate, Methyl gondoate

CAS Number 2390-09-2

Molecular Formula C₂₁H₄₀O₂

Molecular Weight 324.55 g/mol

Physical State Liquid

Appearance Colorless

Storage Temperature -20°C (Freezer)

Source:[1][4][5][6][7]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling and management of

(Z)-Methyl icos-11-enoate in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage: Store the container in a freezer at -20°C to maintain product quality.[1] Keep the

container tightly closed in a dry and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling (Z)-Methyl icos-11-enoate:
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PPE Type Specification

Eye/Face Protection

Safety glasses with side shields or chemical

goggles. Ensure compliance with OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1]

Hand Protection
Wear general protective gloves, such as

lightweight rubber gloves.[2]

Skin and Body Protection
A lab coat or overalls should be worn. Work

clothes should be laundered separately.[2]

Respiratory Protection

Generally not required under normal handling

conditions with adequate ventilation. If aerosols

or mists are generated, use a NIOSH-certified

respirator.[2][8]

Handling Procedures
Ventilation: Handle in a well-ventilated area. Ensure that eyewash stations and safety

showers are in close proximity to the workstation.[1]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or

inhale.[1] Avoid smoking, naked lights, or ignition sources in the handling area.[2] Do not eat,

drink, or smoke when using this product.[2]

Hygiene: Always wash hands with soap and water after handling.[2]

Spill Response
In the event of a spill, follow the procedures outlined below and illustrated in the spill response

workflow diagram.

Minor Spills:

Remove all sources of ignition.[2]

Ventilate the area.
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Wear appropriate PPE.

Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[2]

Collect the absorbed material and place it in a suitable, labeled container for waste

disposal.[2]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and alert emergency responders.[2]

If safe to do so, prevent the spill from entering drains or waterways.[2][8]

Caution: Absorbent materials wet with the oil may auto-oxidize and self-heat, creating a

fire hazard. Wet the contaminated absorbent material with water to prevent ignition.[2]
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Caption: Workflow for handling chemical spills of (Z)-Methyl icos-11-enoate.
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First Aid Measures
Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[1]

Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If symptoms persist, call a

physician.[2]

Disposal Plan
Waste Disposal: Dispose of the material and its container in accordance with all applicable

federal, state, and local regulations.[2] Do not allow the product to enter drains.[9]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.

Experimental Protocols
(Z)-Methyl icos-11-enoate is intended for use as a biochemical reagent in a laboratory

research setting.[10][11] Specific experimental protocols will vary depending on the research

application. Users should consult relevant scientific literature and established laboratory

procedures for their specific use case. When developing new procedures, a thorough risk

assessment should be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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